![molecular formula C6H10F3NO2 B1210823 5,5,5-Trifluoro-DL-leucine CAS No. 2792-72-5](/img/structure/B1210823.png)
5,5,5-Trifluoro-DL-leucine
Overview
Description
5,5,5-Trifluoro-DL-leucine is an amino acid that is found in small amounts in nature and is used in various research applications. It is a structural isomer of leucine, which is an essential amino acid found in proteins. This compound has a unique chemical structure with three fluorine atoms on the same side of the molecule. This makes it an attractive molecule for research applications due to its unique properties.
Scientific Research Applications
Synthesis and Chiral Resolution
5,5,5-Trifluoro-DL-leucine and its related fluorinated amino acids like 5,5,5-trifluoro-l-isoleucine and 5,5,5-trifluoro-l-alloisoleucine have emerged as valuable synthons for producing biologically active molecules. An alternative synthetic pathway for these fluorinated amino acids has been established, overcoming previous synthesis and chiral resolution challenges. This advancement facilitates their use in new drug production and biomaterial innovation (Biava & Budisa, 2013).
Brewing Yeast Mutants and Isoamyl Alcohol Production
In brewing yeast research, this compound-resistant mutants have been found to overproduce isoamyl alcohol and isoamyl acetate, important flavor compounds in beer. These mutants exhibit mutations in LEU4 encoding α-isopropylmalate synthase, which influences resistance and alcohol production, highlighting potential applications in brewing technology (Ogata & Miyashita, 2014).
Biotechnological Applications in Protein Research
This compound has been utilized in protein research, particularly in the modification of proteins to study their structure and function. For instance, incorporation of trifluoroleucine into proteins like melittin (a component of bee venom) has been shown to affect their self-association and membrane-binding behavior, useful for understanding protein interactions with lipid bilayers (Niemz & Tirrell, 2001).
Impact on Enzyme Activity and Stability
Research on fluorinated amino acids like this compound has also contributed to understanding enzyme behavior. Studies have shown that global substitution of fluorinated amino acid in enzymes like chloramphenicol acetyltransferase can impact their activity and stability, offering insights into protein engineering (Panchenko, Zhu, & Montclare, 2006).
Applications in Metabolic Research
In metabolic research, this compound has been used to create intrinsically labeled eggs and poultry meat, facilitating the study of protein digestion and absorption kinetics in humans. This approach allows for accurate tracing and measurement of specific amino acids in dietary studies (van Vliet et al., 2016).
Enzymatic Synthesis of Fluorinated Amino Acids
Enzymatic methods have been developed to synthesize enantiomerically pure fluorinated amino acids, such as this compound. These methods offer efficient and selective ways to produce these compounds, which are important in various biochemical and pharmaceutical applications (Hummel, Kuzu, & Geueke, 2003).
Protein Synthesis Incorporation
This compound has been incorporated into proteins in vivo, such as in the production of murine dihydrofolate reductase and murine interleukin-2. This incorporation helps in studying the effects of fluorination on protein structure and function, and its potential in creating novel protein-based therapeutics (Wang, Tang, & Tirrell, 2003).
Mechanism of Action
While specific mechanisms of action for 5,5,5-Trifluoro-DL-leucine are not detailed in the search results, it is known that amino acids and their derivatives can influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
5,5,5-Trifluoro-DL-leucine plays a significant role in biochemical reactions, particularly in the synthesis of highly fluorinated peptides. It can be incorporated into coiled-coil peptides to enhance their thermal stability . This compound interacts with various enzymes and proteins, including α-isopropyl malate synthase in Saccharomyces cerevisiae. Mutations in the LEU4 gene, which encodes this enzyme, result in resistance to this compound, indicating its role in feedback inhibition of leucine biosynthesis .
Cellular Effects
The effects of this compound on cellular processes are profound. In yeast cells, resistance to this compound is linked to mutations in the LEU4 gene, which affects the enzyme α-isopropyl malate synthase . This resistance alters the feedback inhibition mechanism, impacting leucine biosynthesis and cellular metabolism. Additionally, this compound can influence cell signaling pathways and gene expression by modifying the activity of enzymes involved in amino acid metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with specific enzymes and proteins. The compound inhibits α-isopropyl malate synthase by interfering with leucine feedback inhibition . This inhibition is due to mutations in the LEU4 gene, which result in an enzyme variant that is insensitive to leucine’s regulatory effects. Additionally, this compound may affect other metabolic pathways by altering enzyme activity and gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound can be incorporated into peptides to increase their thermal stability, suggesting that it remains stable under certain conditions
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may enhance peptide stability and function without causing adverse effects. At higher doses, it may exhibit toxic effects, including skin and eye irritation, as well as respiratory irritation . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental settings.
Metabolic Pathways
This compound is involved in metabolic pathways related to amino acid biosynthesis and degradation. It interacts with enzymes such as α-isopropyl malate synthase, which plays a role in leucine biosynthesis . The compound’s incorporation into peptides can also affect metabolic flux and metabolite levels, potentially altering cellular metabolism and energy production .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation, affecting its overall activity and function
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it can exert its effects on enzyme activity and cellular function . Understanding the subcellular localization of this compound is essential for elucidating its role in biochemical processes.
Properties
IUPAC Name |
2-amino-5,5,5-trifluoro-4-methylpentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10F3NO2/c1-3(6(7,8)9)2-4(10)5(11)12/h3-4H,2,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFGVJLGVINCWDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C(=O)O)N)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10F3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301346743 | |
Record name | 5',5',5'-Trifluoroleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301346743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2792-72-5, 372-22-5 | |
Record name | 5,5,5-Trifluoroleucine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2792-72-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5',5',5'-Trifluoroleucine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002792725 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2792-72-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90440 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5',5',5'-Trifluoroleucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301346743 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,5,5-Trifluoro-DL-leucine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 372-22-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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